Cas no 1693950-28-5 (3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine)

• Product Name: 3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine
• CAS No: 1693950-28-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6402000
• PubChem ID: 165619460
• Update Time: 2025-05-26

3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine
• EN300-1838245
• 1693950-28-5
• 3-{bicyclo[2.2.1]heptan-2-yloxy}propan-1-amine

• Inchi： 1S/C10H19NO/c11-4-1-5-12-10-7-8-2-3-9(10)6-8/h8-10H,1-7,11H2
• InChI Key： JUAKGDWMUPBNMA-UHFFFAOYSA-N
• SMILES： O(CCCN)C1CC2CCC1C2

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine

Introduction to 3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine (CAS No. 1693950-28-5)

3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 1693950-28-5, has garnered attention due to its structural complexity and the diverse applications it may have in drug development and biochemical research. The presence of a bicyclo2.2.1heptan-2-yloxy moiety in its molecular structure suggests a high degree of stereochemical complexity, which is often a critical factor in determining the pharmacological efficacy and selectivity of a molecule.

The compound’s primary structural feature is the bicyclo2.2.1heptan-2-yloxy group, which is derived from a bicyclic hydrocarbon system. This type of structural motif is not only intriguing from a chemical perspective but also offers potential advantages in terms of metabolic stability and binding affinity to biological targets. The bicyclo system introduces conformational constraints that can influence how the molecule interacts with enzymes and receptors, making it a valuable scaffold for medicinal chemists seeking to design novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules with complex cyclic structures due to their ability to mimic natural products and exhibit unique pharmacological profiles. The bicyclo2.2.1heptan-2-yloxy group, in particular, has been studied for its potential role in modulating various biological pathways. Research has shown that such structures can exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for the treatment of inflammatory diseases, neurological disorders, and other conditions where enzyme inhibition is a key therapeutic strategy.

One of the most compelling aspects of 3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine is its potential as a building block for more complex drug candidates. The presence of the propan-1-amine moiety provides a site for further functionalization, allowing chemists to attach various pharmacophores that can enhance binding affinity or improve pharmacokinetic properties. This flexibility makes the compound an attractive starting point for structure-based drug design initiatives aimed at developing next-generation therapeutics.

The synthesis of 3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo2.2.1heptan-2-yloxy core requires precise control over reaction conditions and stereochemistry to ensure high yields and enantiopurity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have made it increasingly feasible to access complex cyclic structures like this one with greater ease and efficiency.

From a biochemical standpoint, the bicyclo2.2.1heptan-2-yloxypropan-1-amine scaffold offers multiple sites for interaction with biological targets. The amine group at the terminus can engage in hydrogen bonding or salt bridge interactions, while the oxygen atom in the bicyclo2.2.1heptan-2-yloxy group can participate in polar interactions with receptor residues. These features make the compound a versatile tool for investigating enzyme mechanisms and developing targeted therapies.

Recent studies have highlighted the potential of bicycloalkylamine derivatives as modulators of G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are targeted by numerous drugs on the market today. The structural motif present in 3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine shares similarities with known GPCR ligands, suggesting that it may exhibit similar pharmacological effects or serve as a lead compound for further optimization.

In addition to its potential applications in drug discovery, 3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine may also find utility in chemical biology research as a tool for probing enzyme function and understanding molecular recognition processes at a fundamental level. Its unique structure provides an opportunity to test hypotheses about how molecular shape and stereochemistry influence biological activity, contributing to our broader understanding of drug-receptor interactions.

The future prospects for 3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine are promising, with ongoing research aimed at exploring its full potential in pharmaceutical development and biochemical studies. As synthetic chemistry continues to evolve and new methodologies emerge, access to complex structures like this one will become increasingly streamlined, enabling faster discovery and development cycles for novel therapeutics.

In conclusion, 3-{bicyclo2.2.1heptan-2-yloxy}propan-1-amine (CAS No., 1693950-28) represents an exciting avenue for research in pharmaceutical chemistry due to its intricate structure and potential biological activities derived from its bicycloalkylamine core group (bicyclo) moiety (propanol) . Its versatility as a scaffold for drug design combined with its utility as a biochemical probe positions it as a valuable asset for both academic researchers and pharmaceutical companies seeking innovative solutions.